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4-Dibromostyrene storage conditions stability

2,4-Dibromostyrene Material Specifications

Property Specification / Value

Appearance Yellow to pale yellow to colorless liquid (oil) [1]

Recommended Storage Temperature 2°C to 8°C (Refrigerator) [1]

Atmosphere Inert atmosphere [1]

Light Sensitivity Store in a dark space [1]

Boiling Point 268.2 °C at 760 mmHg [1]

Density 1.772 g/cm³ [1]

Refractive Index 1.629 [1]
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Here are answers to common questions and issues related to the storage and stability of 2,4-Dibromostyrene.

Q: What are the critical storage parameters for 2,4-Dibromostyrene? A: The three most critical

parameters are temperature, light, and atmosphere.

Temperature: The compound must be stored in a refrigerator between 2°C and 8°C [1]. Storing at
room temperature or higher will accelerate its degradation.

Light: It is light-sensitive and must be stored in a dark space, away from direct light [1].
Atmosphere: It should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent

reactions with oxygen [1].

Q: What happens if I don't follow the storage conditions? A: Improper storage can lead to chemical

degradation. While specific degradation products for 2,4-Dibromostyrene are not listed in the search results,

research on other brominated organic compounds (like brominated flame retardants) shows that exposure to

factors like UV light leads to the formation of multiple brominated degradation products [2]. This can

manifest in your sample as a change in color or the formation of precipitates.

Q: My sample has changed color. Is it still usable? A: A significant color change suggests that degradation

has occurred. The fresh compound is described as a yellow to pale yellow or even colorless oil [1]. Any

darkening or unexpected color shift indicates that you should not use the material for sensitive experiments,

as its purity and reactivity may be compromised.

Q: Are there any special handling precautions? A: While a specific Safety Data Sheet (SDS) for the 2,4-

dibromo isomer was not found, you should always use appropriate personal protective equipment (PPE)

including gloves, safety glasses, and a lab coat. It is best to handle the compound in a well-ventilated fume

hood to avoid inhalation of vapors.

Experimental Protocol: Assessing Sample Stability

If you suspect your sample of 2,4-Dibromostyrene has degraded, you can use the following workflow to

assess its state. This process helps you visually check the sample and make a decision on its usability.
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Start: Suspected Sample Degradation

Visual Inspection

Check for color change
or precipitation

Significant change
from pale yellow/colorless?

Do not use for sensitive work.
Consider disposal.

 Yes

Proceed with caution.
Note observation in records.

 No

Click to download full resolution via product page

Key Storage Summary

To ensure the stability of 2,4-Dibromostyrene in your laboratory, always remember these three core

principles:

Keep it Cold: Store in a refrigerator (2-8°C) [1].

Keep it Dark: Store in a dark space, away from light [1].
Keep it Inert: Maintain an inert atmosphere in the storage vial [1].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s13222284?utm_src=pdf-custom-synthesis
https://hoffmanchemicals.com/products/24162-63-8-2-4-dibromostyrene?srsltid=AfmBOopygK54aTz67F2-kVPJHHIlVtz--0ytAvFExfQNm09s-vJPT00v
https://enveurope.springeropen.com/articles/10.1186/s12302-025-01083-z
https://www.smolecule.com/products/b13222284#3-4-dibromostyrene-storage-conditions-stability
https://www.smolecule.com/products/b13222284#3-4-dibromostyrene-storage-conditions-stability
https://www.smolecule.com/products/b13222284#3-4-dibromostyrene-storage-conditions-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s13222284?utm_src=pdf-bulk
https://www.smolecule.com/products/s13222284?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

